Cas no 1203004-24-3 (N-2-(2-fluorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-2-(2-fluorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1203004-24-3
• MF: C₂₀H₂₂FN₃O₄S
• MW: 419.469787120819
• CID: 6380750
• PubChem ID: 45503877
• Update Time: 2025-07-15

N-2-(2-fluorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-fluorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide
• 1203004-24-3
• AKOS024518292
• VU0520244-1
• SR-01000924674
• F5775-0042
• N-[2-(2-fluorobenzamido)phenyl]-1-methanesulfonylpiperidine-4-carboxamide
• N-[2-[(2-fluorobenzoyl)amino]phenyl]-1-methylsulfonylpiperidine-4-carboxamide
• N-(2-(2-fluorobenzamido)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• SR-01000924674-1

• Inchi： 1S/C20H22FN3O4S/c1-29(27,28)24-12-10-14(11-13-24)19(25)22-17-8-4-5-9-18(17)23-20(26)15-6-2-3-7-16(15)21/h2-9,14H,10-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key： OMGJQXVZFKFZML-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2=CC=CC=C2NC(C2C=CC=CC=2F)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 419.13150553g/mol
• Monoisotopic Mass: 419.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-(2-fluorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide

Recent Advances in the Study of N-2-(2-fluorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide (CAS: 1203004-24-3)

The compound N-2-(2-fluorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide (CAS: 1203004-24-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a fluorobenzamido moiety and a methanesulfonylpiperidine carboxamide group, has been the subject of several cutting-edge studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the fluorobenzamido and methanesulfonyl groups could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting that N-2-(2-fluorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide could serve as a promising lead compound for the development of anti-inflammatory agents.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as an inhibitor of specific kinase enzymes implicated in cancer progression. The researchers synthesized a series of analogs and evaluated their inhibitory activity against a panel of kinases. The results indicated that the parent compound exhibited moderate activity, but further structural optimization led to derivatives with enhanced potency and selectivity. These findings underscore the compound's versatility and its potential as a scaffold for designing novel kinase inhibitors.

In addition to its therapeutic potential, recent investigations have also delved into the pharmacokinetic properties of N-2-(2-fluorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide. A preclinical study conducted in 2023 assessed the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results revealed favorable oral bioavailability and moderate metabolic stability, suggesting that the compound could be suitable for further development as an oral therapeutic agent. However, the study also identified areas for improvement, such as reducing plasma protein binding to enhance free drug concentrations.

Despite these promising developments, challenges remain in the clinical translation of this compound. For instance, a recent toxicology study highlighted dose-dependent hepatotoxicity in animal models, necessitating further structural modifications to mitigate adverse effects. Researchers are currently exploring prodrug strategies and targeted delivery systems to address these limitations while preserving the compound's therapeutic efficacy.

In conclusion, N-2-(2-fluorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide (CAS: 1203004-24-3) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile, combined with ongoing efforts to optimize its structure and properties, positions it as a valuable candidate for the development of novel therapeutics. Future studies should focus on addressing the remaining challenges, such as toxicity and delivery, to unlock its full potential in clinical applications.